Cas no 1279818-81-3 (4-Oxazolecarboxylic acid, 2-(3-nitrophenyl)-, ethyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 2-(3-nitrophenyl)-, ethyl ester
• CAS No: 1279818-81-3
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• CID: 4506859
• PubChem ID: 53253870
• Update Time: 2025-04-24

4-Oxazolecarboxylic acid, 2-(3-nitrophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-(3-nitrophenyl)-, ethyl ester
• ethyl 2-(3-nitrophenyl)oxazole-4-carboxylate
• DB-416173
• 1279818-81-3
• SCHEMBL22348006

• Inchi： 1S/C12H10N2O5/c1-2-18-12(15)10-7-19-11(13-10)8-4-3-5-9(6-8)14(16)17/h3-7H,2H2,1H3
• InChI Key： LHZYZKUZOOHBEK-UHFFFAOYSA-N
• SMILES： O1C=C(C(OCC)=O)N=C1C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 262.05897142Da
• Monoisotopic Mass: 262.05897142Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.2Ų